Cas no 1805413-04-0 (4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine)

• Product name: 4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine
• CAS No: 1805413-04-0
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 4866566

4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine

• Inchi： 1S/C7H6ClF2NO/c1-3-2-4(8)5(6(9)10)7(12)11-3/h2,6H,1H3,(H,11,12)
• InChI Key： XJEYDZHMYIXIDC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)NC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• Topological Polar Surface Area: 29.1
• XLogP3: 1.6

Additional information on 4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine

4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine: A Comprehensive Overview

The compound 4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine, identified by the CAS number CAS 1805413-04-0, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials, drug delivery systems, and catalytic processes, making it a subject of intense research interest.

The molecular structure of 4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. The presence of a hydroxyl group at position 2, a difluoromethyl group at position 3, a chlorine atom at position 4, and a methyl group at position 6 creates a highly functionalized molecule with diverse reactivity. This functionalization enables the compound to participate in various chemical reactions, including nucleophilic substitutions, electrophilic additions, and coordination chemistry processes.

Recent advancements in synthetic methodologies have allowed for the efficient synthesis of 4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine. Researchers have employed innovative techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to achieve high yields and purity levels. These methods not only enhance the scalability of production but also minimize environmental impact, aligning with current sustainability goals in the chemical industry.

The physical properties of this compound are equally noteworthy. Its solubility profile, melting point, and thermal stability have been extensively studied to determine its suitability for various applications. For instance, its ability to dissolve in polar solvents makes it ideal for use in solution-based chemical reactions. Additionally, its thermal stability up to certain temperatures ensures its applicability in high-temperature processes without degradation.

In terms of applications, 4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a chelating agent has made it valuable in metal complexation studies. Furthermore, its role as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs) has been explored extensively.

Recent studies have also focused on the biological activity of this compound. Researchers have investigated its potential as an antimicrobial agent and its ability to inhibit certain enzymes. These findings underscore its potential for use in therapeutic applications and highlight the need for further exploration into its pharmacokinetic properties.

The environmental impact of 4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine is another area of active research. Scientists are examining its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. This research is crucial for establishing safe handling protocols and disposal methods.

In conclusion, 4-Chloro-3-(difluoromethyl)-2-hydroxy-6-methylpyridine, CAS number CAS 1805413-04-0, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future chemical innovations. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.